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Compound of Interest

Compound Name: Auranofin

Cat. No.: B1666135 Get Quote

The proper disposal of Auranofin, an organogold compound used in research and

pharmaceutical development, is critical to ensure laboratory safety and environmental

protection. Due to its hazardous nature, Auranofin must be managed as a controlled waste

stream in accordance with local, state, and federal regulations. This guide provides essential

information for the safe handling and disposal of Auranofin waste.

Hazard Profile of Auranofin
Auranofin is classified with several hazards that necessitate careful handling and disposal.

The following table summarizes its key hazard classifications.
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Hazard
Classification

Category Description Citations

Acute Oral Toxicity Category 3 / 4
Toxic or harmful if

swallowed.
[1][2][3]

Reproductive Toxicity Category 1B / 2

Suspected of

damaging fertility or

the unborn child.

[2][3][4]

Carcinogenicity Category 1A / 1B May cause cancer. [3]

Aquatic Toxicity

(Acute)
Category 1

Very toxic to aquatic

life.
[1]

Aquatic Toxicity

(Chronic)
Category 1

Very toxic to aquatic

life with long lasting

effects.

[1]

Serious Eye

Damage/Irritation
Category 1

Causes serious eye

damage.
[3]

Respiratory

Sensitization
Category 1

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled.

[3]

Step-by-Step Disposal Protocol for Auranofin Waste
The primary principle for Auranofin disposal is that it must not be treated as common

laboratory or household waste.[5] It should never be disposed of down the drain or in regular

trash, as this can lead to environmental contamination.[1][5]

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for Auranofin waste.

This includes unused or expired Auranofin, contaminated personal protective equipment

(PPE) such as gloves and lab coats, and any lab materials that have come into direct contact

with the compound (e.g., pipette tips, vials, contaminated absorbent materials).
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2. Packaging and Labeling:

Ensure the waste container is robust and leak-proof.

Label the container clearly as "Hazardous Waste: Auranofin" and include appropriate

hazard symbols (e.g., toxic, environmental hazard).

3. Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

The storage area should be cool, well-ventilated, and have secondary containment to

prevent the spread of material in case of a leak.[1]

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Disposal must be conducted at an approved waste disposal plant, often involving high-

temperature incineration.[1][6][7]

Always follow official regulations for disposal.[1][4][5]

5. Documentation:

Maintain a log of all Auranofin waste generated and disposed of, in accordance with your

institution's policies and regulatory requirements.

The most favorable course of action is to use an alternative, less hazardous chemical if

possible.[2] Consider returning any unused Auranofin to the manufacturer or supplier.[2]

Protocol for Accidental Spills
In the event of an Auranofin spill, immediate and proper cleanup is essential to prevent

exposure and environmental contamination.
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1. Evacuate and Secure the Area:

Alert personnel in the immediate vicinity and restrict access to the spill area.

2. Personal Protective Equipment (PPE):

Before cleaning, don appropriate PPE, including chemical-resistant gloves, a lab coat or

gown, and safety goggles.[5] If there is a risk of dust or aerosol formation, respiratory

protection may be necessary.[1][3]

3. Containment and Cleanup:

For solid spills, carefully sweep or scoop the material into a designated hazardous waste

container. Avoid creating dust.

For solutions, absorb the spill with a finely-powdered, liquid-binding material such as

diatomite or universal binders.[1][3]

Once absorbed, collect the contaminated material and place it in the sealed hazardous

waste container.[1][3]

4. Decontamination:

Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[1][3]

Collect all cleaning materials (e.g., wipes, absorbent pads) and dispose of them as

Auranofin hazardous waste.

5. Final Steps:

Wash hands thoroughly with soap and water after the cleanup is complete.[1][5]

Report the spill to your laboratory supervisor and EHS department.

Auranofin Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Auranofin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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